Cas no 1664-61-5 (3-(2-aminophenyl)propanamide)

• Product Name: 3-(2-aminophenyl)propanamide
• CAS No: 1664-61-5
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• MDL: MFCD11638245
• CID: 2925160
• PubChem ID: 19031234
• Update Time: 2025-05-22

3-(2-aminophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-aminophenyl)propanamide

• MDL： MFCD11638245
• Inchi： 1S/C9H12N2O/c10-8-4-2-1-3-7(8)5-6-9(11)12/h1-4H,5-6,10H2,(H2,11,12)
• InChI Key： OPESWHVXZZKOFO-UHFFFAOYSA-N
• SMILES： C1(CCC(N)=O)=CC=CC=C1N

Additional information on 3-(2-aminophenyl)propanamide

Comprehensive Overview of 3-(2-Aminophenyl)propanamide (CAS No. 1664-61-5): Properties, Applications, and Research Insights

3-(2-Aminophenyl)propanamide, identified by its CAS number 1664-61-5, is an organic compound of significant interest in pharmaceutical and biochemical research. This aromatic amide derivative features a unique structure combining an aminophenyl group with a propanamide backbone, making it a versatile intermediate for synthesizing more complex molecules. Its molecular formula, C₉H₁₂N₂O, and molecular weight of 164.21 g/mol underscore its potential in drug discovery and material science.

Recent trends in AI-driven drug discovery and green chemistry have amplified the relevance of compounds like 3-(2-aminophenyl)propanamide. Researchers frequently search for "CAS 1664-61-5 solubility," "3-(2-aminophenyl)propanamide synthesis," or "biological activity of aminophenyl derivatives," reflecting its growing importance. The compound’s hydrogen-bonding capacity and planar aromatic ring contribute to its interactions with biological targets, a feature exploited in designing enzyme inhibitors or receptor modulators.

From a synthetic perspective, 1664-61-5 serves as a precursor for heterocyclic compounds, which dominate 60% of FDA-approved drugs. Its primary amine and amide functionalities allow for diverse derivatization, addressing queries like "how to modify 3-(2-aminophenyl)propanamide" or "cross-coupling reactions with CAS 1664-61-5." Studies highlight its role in creating fluorescent probes for cellular imaging, aligning with the surge in demand for bioimaging tools in cancer research.

Environmental and safety profiles are also critical. While not classified as hazardous, proper handling of 3-(2-aminophenyl)propanamide requires standard lab precautions. Searches for "CAS 1664-61-5 SDS" or "thermal stability of aminophenylpropanamide" emphasize user concerns about storage and compatibility. Recent computational chemistry studies predict its biodegradability, resonating with the sustainable chemistry movement.

In conclusion, 3-(2-aminophenyl)propanamide (CAS 1664-61-5) bridges fundamental research and applied science. Its structural adaptability meets the needs of high-throughput screening and materials engineering, while its pharmacophore potential keeps it at the forefront of medicinal chemistry innovations. As interdisciplinary studies expand, this compound will likely feature in breakthroughs ranging from neurological therapeutics to smart materials.